Cas no 831220-46-3 (Benzenamine, 4-iodo-N,N-bis(4-iodo-2-methoxyphenyl)-2-methoxy-)

• Product Name: Benzenamine, 4-iodo-N,N-bis(4-iodo-2-methoxyphenyl)-2-methoxy-
• CAS No: 831220-46-3
• MF: C₂₁H₁₈I₃NO₃
• MW: 713.085942745209
• CID: 677600
• PubChem ID: 71416249
• Update Time: 2025-04-19

Benzenamine, 4-iodo-N,N-bis(4-iodo-2-methoxyphenyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-iodo-N,N-bis(4-iodo-2-methoxyphenyl)-2-methoxy-
• 4-iodo-N,N-bis(4-iodo-2-methoxyphenyl)-2-methoxyaniline
• DTXSID50835647
• 831220-46-3

• Inchi： 1S/C21H18I3NO3/c1-26-19-10-13(22)4-7-16(19)25(17-8-5-14(23)11-20(17)27-2)18-9-6-15(24)12-21(18)28-3/h4-12H,1-3H3
• InChI Key： SCSRYIZTKAEPEJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)OC)N(C1C=CC(=CC=1OC)I)C1C=CC(=CC=1OC)I

Computed Properties

• Exact Mass: 712.8421g/mol
• Monoisotopic Mass: 712.8421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 30.9Ų